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Compound of Interest

Compound Name: cGAMP disodium

Cat. No.: B15286694 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory reagents is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal of

cGAMP (cyclic GMP-AMP) disodium salt, a key second messenger in the STING (Stimulator of

Interferon Genes) signaling pathway.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that cGAMP disodium salt is not classified as a

hazardous substance, others suggest it has not been fully tested and may cause irritation.[1][2]

Therefore, it is prudent to adhere to standard laboratory safety precautions. The following PPE

is recommended to minimize exposure and ensure personal safety:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin contact.[2]

Gloves must be inspected for integrity before use.[2]

Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes of solutions containing cGAMP disodium salt.[2]

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of cGAMP disodium salt

and ensuring experimental reproducibility.
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Receiving and Storage:

cGAMP disodium salt is typically shipped at ambient temperatures as a lyophilized powder.

Upon receipt, it should be stored at -20°C for long-term stability.[3]

Preparation of Stock Solutions:

cGAMP disodium salt is a lyophilized powder and requires reconstitution before use.[3] The

choice of solvent may depend on the specific experimental requirements.

Reconstitution in DMSO: For a 5 mM stock solution, reconstitute 500 μg of cGAMP
disodium salt powder in 139 μl of DMSO.[3]

Reconstitution in Water: cGAMP disodium salt is also soluble in water.[2]

Step-by-Step Reconstitution Protocol:

Allow the vial of lyophilized cGAMP disodium salt and the desired solvent (DMSO or water)

to equilibrate to room temperature.

Briefly centrifuge the vial to ensure the powder is collected at the bottom.

Carefully add the calculated volume of solvent to the vial to achieve the desired stock

concentration.

Gently agitate the vial until the powder is completely dissolved. Avoid vigorous vortexing to

prevent foaming.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.[3]

Store the stock solution at -20°C. Once in solution, it is recommended to use it within one

month to prevent loss of potency.[3]

Disposal Plan
Dispose of unused cGAMP disodium salt and contaminated materials in accordance with

local, state, and federal regulations for non-hazardous chemical waste.
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Quantitative Data Summary
Parameter Value Source

Molecular Formula C₂₀H₂₂N₁₀O₁₃P₂Na₂

Molecular Weight 718.38 g/mol

Purity ≥99%

Storage Temperature

(Lyophilized)
-20°C [3]

Storage Temperature (in

Solution)
-20°C (use within 1 month) [3]

Solubility DMSO, Water [2][3]

Experimental Workflow and Signaling Pathway
To provide a comprehensive understanding of the context in which cGAMP disodium salt is

used, the following diagrams illustrate a typical experimental workflow for its reconstitution and

its role in the cGAS-STING signaling pathway.
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Caption: Workflow for the reconstitution of lyophilized cGAMP disodium salt.
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Caption: The cGAS-STING signaling pathway initiated by cytosolic DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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